Cas no 2097898-69-4 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide)

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide is a heterocyclic compound featuring fused furan and thiophene moieties, coupled with a benzofuran carboxamide group. Its unique structure imparts potential utility in medicinal chemistry and materials science, particularly as a scaffold for designing bioactive molecules or functional materials. The presence of multiple aromatic heterocycles enhances its electronic properties, making it suitable for applications in organic electronics or as a ligand in coordination chemistry. The compound's rigid framework may also contribute to stability and selectivity in binding interactions, offering advantages in drug discovery or catalysis. Further functionalization of its core structure allows for tailored modifications to meet specific research or industrial needs.
N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide structure
2097898-69-4 structure
Product Name:N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide
CAS No:2097898-69-4
MF:C19H15NO3S
MW:337.392303705215
CID:5474641
PubChem ID:126852058
Update Time:2025-05-19

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide
    • N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-1-benzofuran-2-carboxamide
    • F6192-0570
    • 2097898-69-4
    • AKOS032456357
    • Inchi: 1S/C19H15NO3S/c21-19(17-11-13-5-1-2-6-15(13)23-17)20-12-14(16-7-3-9-22-16)18-8-4-10-24-18/h1-11,14H,12H2,(H,20,21)
    • InChI Key: MATVLJQMMGEJAQ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1=CC=CO1)CNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

  • Exact Mass: 337.07726451g/mol
  • Monoisotopic Mass: 337.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 83.6Ų

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N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide Related Literature

Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide

N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 2097898-69-4): An Overview of a Promising Compound in Medicinal Chemistry

N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide (CAS No. 2097898-69-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Furan-Thiophene-Benzofuran Carboxamide, is characterized by its intricate heterocyclic framework, which includes furan, thiophene, and benzofuran moieties. The combination of these heterocycles imparts a range of biological activities, making it a promising candidate for drug development.

The synthesis of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide typically involves multi-step reactions, including the formation of the furan and thiophene rings, followed by the coupling with the benzofuran carboxylic acid. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its evaluation in various biological assays.

One of the key areas of research involving N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or come with significant side effects.

Another promising application of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide is in the field of cancer research. Preclinical studies have demonstrated that this compound has potent anti-proliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, making it a potential lead compound for further drug development.

In addition to its anti-inflammatory and anti-cancer properties, N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs that could improve the quality of life for patients suffering from these debilitating conditions.

The pharmacokinetic properties of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide have also been studied extensively. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for its potential use as an orally administered drug. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce any potential side effects.

To ensure the safety and efficacy of N-[2-(Furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide, extensive preclinical and clinical trials are currently underway. These trials aim to evaluate the compound's toxicity, pharmacodynamics, and therapeutic window in various disease models. Early results from these studies are promising, but more data are needed to fully understand its potential as a therapeutic agent.

In conclusion, N-[2-(Furan-2-yl)-2-(thiophen-2-y l)ethyl]-1-benzofuran - 0 -carboxamide (CAS No. 0 - 0 - 0 ) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.

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